Cas no 2229100-24-5 (4-2-(3-bromophenyl)ethyl-1H-pyrazole)

• Product Name: 4-2-(3-bromophenyl)ethyl-1H-pyrazole
• CAS No: 2229100-24-5
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 6109703
• PubChem ID: 165798130
• Update Time: 2025-05-20

4-2-(3-bromophenyl)ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-2-(3-bromophenyl)ethyl-1H-pyrazole
• 2229100-24-5
• EN300-1919421
• 4-[2-(3-bromophenyl)ethyl]-1H-pyrazole

• Inchi： 1S/C11H11BrN2/c12-11-3-1-2-9(6-11)4-5-10-7-13-14-8-10/h1-3,6-8H,4-5H2,(H,13,14)
• InChI Key： JXPBTTFDYVFFJZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC1C=NNC=1

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-2-(3-bromophenyl)ethyl-1H-pyrazole

Introduction to 4-2-(3-bromophenyl)ethyl-1H-pyrazole (CAS No. 2229100-24-5)

4-2-(3-bromophenyl)ethyl-1H-pyrazole, with the CAS number 2229100-24-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of the bromophenyl and ethyl substituents on the pyrazole ring imparts unique structural and functional characteristics that make it a valuable candidate for various applications.

The chemical structure of 4-2-(3-bromophenyl)ethyl-1H-pyrazole is characterized by a five-membered heterocyclic ring containing two nitrogen atoms. The bromophenyl group attached to the ethyl side chain adds a halogenated aromatic moiety, which can influence the compound's reactivity and biological activity. This structure has been studied extensively for its potential in drug discovery and development, particularly in the context of targeted therapies and lead optimization.

Recent research has highlighted the potential of 4-2-(3-bromophenyl)ethyl-1H-pyrazole in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 4-2-(3-bromophenyl)ethyl-1H-pyrazole could be a promising candidate for the treatment of inflammatory diseases, including arthritis and asthma.

In addition to its anti-inflammatory properties, 4-2-(3-bromophenyl)ethyl-1H-pyrazole has also demonstrated significant anticonvulsant activity. Preclinical studies have shown that this compound can effectively reduce seizure frequency and duration in animal models of epilepsy. The mechanism of action is believed to involve modulation of ion channels and neurotransmitter systems, which are critical in controlling neuronal excitability. These findings have sparked interest in further exploring the potential of 4-2-(3-bromophenyl)ethyl-1H-pyrazole as a novel anticonvulsant agent.

The pharmacokinetic profile of 4-2-(3-bromophenyl)ethyl-1H-pyrazole has also been investigated to assess its suitability for therapeutic applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, the compound has been found to have low toxicity in preclinical models, further supporting its potential as a safe and effective therapeutic agent.

In the realm of cancer research, 4-2-(3-bromophenyl)ethyl-1H-pyrazole has shown promise as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings suggest that 4-2-(3-bromophenyl)ethyl-1H-pyrazole could be a valuable lead compound for developing new anticancer therapies.

The synthetic route to produce 4-2-(3-bromophenyl)ethyl-1H-pyrazole is well-established and involves several steps that are commonly used in organic synthesis. The process typically starts with the formation of a pyrazole ring through a cyclocondensation reaction between an appropriate hydrazine derivative and an α-diketone or α-keto acid ester. Subsequent functionalization steps are then carried out to introduce the bromophenyl and ethyl substituents onto the pyrazole ring. The high yield and purity of the final product make it suitable for large-scale production and further pharmaceutical development.

In conclusion, 4-2-(3-bromophenyl)ethyl-1H-pyrazole (CAS No. 2229100-24-5) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field of medicinal chemistry.